Cas no 1314749-46-6 (2-(4-bromo-2,6-difluorophenyl)propan-2-amine)

• Product Name: 2-(4-bromo-2,6-difluorophenyl)propan-2-amine
• CAS No: 1314749-46-6
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6237439
• PubChem ID: 83403205
• Update Time: 2025-05-22

2-(4-bromo-2,6-difluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-difluorophenyl)propan-2-amine
• EN300-1913018
• 1314749-46-6

• Inchi： 1S/C9H10BrF2N/c1-9(2,13)8-6(11)3-5(10)4-7(8)12/h3-4H,13H2,1-2H3
• InChI Key： FASGXZBTZIKJOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(C)(C)N)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-bromo-2,6-difluorophenyl)propan-2-amine

2-(4-Bromo-2,6-Difluorophenyl)Propan-2-Amine (CAS No. 1314749-46-6): A Comprehensive Overview

2-(4-Bromo-2,6-Difluorophenyl)Propan-2-Amine, a compound with the CAS registry number 1314749-46-6, is an intriguing molecule that has garnered attention in various scientific domains due to its unique structure and potential applications. This compound belongs to the class of aromatic amines, characterized by the presence of a bromine atom and two fluorine atoms on the phenyl ring, along with a propanamine group attached to the central carbon atom. Its molecular formula is C9H10F2BrN, and its molecular weight is approximately 255.0 g/mol.

The synthesis of 2-(4-Bromo-2,6-Difluorophenyl)Propan-2-Amine typically involves multi-step organic reactions, often starting from brominated aromatic compounds. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound's structure makes it a valuable precursor in medicinal chemistry, particularly in the development of bioactive molecules with potential pharmacological activities.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of brominated heterocycles, which are widely studied for their roles in drug discovery. For instance, researchers have explored its utility in constructing brominated pyridines and brominated indoles, both of which are known for their anti-inflammatory and anticancer properties. The presence of fluorine atoms further enhances the molecule's versatility, as fluorine substitution often improves drug-like properties such as lipophilicity and metabolic stability.

Recent studies have also highlighted the potential of 2-(4-Bromo-2,6-Difluorophenyl)Propan-2-Amine in materials science. Its ability to form stable covalent bonds under specific conditions makes it a candidate for use in advanced polymer systems. For example, investigations into its role as a building block for fluorinated polyurethanes have shown promise in developing high-performance materials with improved thermal and mechanical properties.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects on certain enzyme systems, particularly those involved in lipid metabolism. Preclinical studies suggest that it may serve as a lead compound for developing agents targeting conditions such as obesity and metabolic syndrome. However, further research is required to fully elucidate its pharmacokinetic profile and safety profile.

The structural uniqueness of CAS No. 1314749-46-6 also lends itself to applications in analytical chemistry. Its distinct UV absorption characteristics make it a useful standard for calibrating spectroscopic instruments used in quality control processes within the pharmaceutical industry.

From an environmental standpoint, understanding the degradation pathways of 2-(4-Bromo-2,6-Difluorophenyl)Propan-2-Amine is crucial for assessing its potential ecological impact. Recent eco-toxicological studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic environments.

In conclusion, CAS No. 1314749-46-6, or 2-(4-Bromo-2,6-Difluorophenyl)Propan-2-Amine, stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development.